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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B3044200 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of o-Toluic acid-13C, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Hazard Identification and Classification
o-Toluic acid-13C is classified as a hazardous substance.[1][2] It is harmful if swallowed,

causes significant skin and eye irritation, and may lead to respiratory irritation.[1][3][4]

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
The following table summarizes the key quantitative data for o-Toluic acid.
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Property Value

Molecular Formula C₇¹³CH₈O₂

Molecular Weight 136.15 g/mol

Physical State Solid, white to off-white crystals or flakes.

Melting Point 102-107°C (216-221°F)

Boiling Point 258-259°C (496-498°F)

Flash Point 148°C (298.4°F)

Autoignition Temperature 495°C (923°F)

Solubility in Water 1.2 g/L

Operational Plan: Safe Handling Protocol
A systematic approach is essential when working with o-Toluic acid-13C. The following step-

by-step experimental protocol ensures minimal exposure and safe handling.

Preparation and Engineering Controls
Ventilation: Always handle o-Toluic acid-13C in a well-ventilated area. A laboratory fume

hood or a mechanical exhaust system is required to keep airborne concentrations low.

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and their locations are clearly marked.

Avoid Dust: Minimize the generation and accumulation of dust. Use procedures and

equipment that prevent dust from becoming airborne.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side-shields or a face shield.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

To protect against splashes

and airborne particles causing

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Wear

appropriate protective clothing

to prevent skin exposure. A lab

coat or coveralls are

mandatory.

To prevent skin contact which

can cause irritation.

Contaminated gloves must be

disposed of properly.

Respiratory Protection

For nuisance levels of dust, a

NIOSH-approved N95 (US) or

P1 (EN 143) dust mask may

be used. If risk assessment

indicates a need for higher

protection, use a full-face

respirator with appropriate

cartridges.

To avoid inhalation which may

cause respiratory tract

irritation.

Handling and Storage
Personal Hygiene: Wash hands thoroughly after handling the chemical and before breaks or

leaving the lab. Do not eat, drink, or smoke in the handling area.

Container Handling: Keep the container tightly closed when not in use. Open and handle the

container with care to prevent spills.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

like strong oxidizing agents and strong bases. The storage area should be locked.

Emergency and Disposal Plans
First Aid Measures
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Immediate action is required in case of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Flush the skin with plenty of soap and water for

at least 15 minutes. Seek medical advice if

irritation occurs or persists.

Eye Contact

Immediately flush eyes with running water for at

least 15 minutes, holding eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing and get immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.

Spill and Leakage Protocol
Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or waterways.

Cleanup:

For small spills, dampen the solid material with 60-70% ethanol to minimize dust.
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Sweep or vacuum up the material and place it into a suitable, labeled container for

disposal.

Use absorbent paper dampened with ethanol to clean up any remaining material.

Wash the spill surface with a soap and water solution.

PPE: All personnel involved in the cleanup must wear appropriate PPE.

Disposal Plan
Waste Classification: o-Toluic acid-13C waste must be treated as hazardous waste.

Disposal Method: Dispose of the contents and container in accordance with local, state, and

federal regulations at an approved waste disposal plant. Do not mix with other waste. Offer

surplus and non-recyclable solutions to a licensed disposal company.

Contaminated Packaging: Handle uncleaned containers as you would the product itself.

Dispose of contaminated packaging as unused product.

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of o-Toluic acid-
13C.
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Safe Handling Workflow for o-Toluic Acid-13C

1. Preparation

2. Handling Protocol

3. Emergency Response

4. Waste Disposal

Risk Assessment

Gather Materials & SDS

Select Appropriate PPE

Work in Fume Hood

Weighing & Handling

Secure Storage Spill Cleanup

If Spill Occurs

First Aid Measures

If Exposure Occurs

Collect Hazardous Waste

During/After Use

Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for safe handling of o-Toluic acid-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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